Cas no 6956-60-1 (4(3H)-Quinazolinone,2-(butylthio)-)
6956-60-1 structure
Product Name:4(3H)-Quinazolinone,2-(butylthio)-
CAS No:6956-60-1
MF:C12H14N2OS
MW:234.317361354828
CID:504143
PubChem ID:135443812
Update Time:2025-04-19
4(3H)-Quinazolinone,2-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone,2-(butylthio)-
- 2-butylsulfanyl-1H-quinazolin-4-one
- 2-(Butylsulfanyl)quinazolin-4(1H)-one
- 2-(Butylsulfanyl)quinazolin-4(3H)-one
- 4(1H)-quinazolinone, 2-(butylthio)-
- SR-01000485797
- NSC65057
- 2-(Butylthio)quinazolin-4(3H)-one
- 6956-60-1
- NSC-65057
- DTXSID80289876
- AKOS001648892
- SR-01000485797-1
- CCG-19852
- AKOS030508094
- 2-(butylsulfanyl)-3,4-dihydroquinazolin-4-one
- AKOS005647335
-
- Inchi: 1S/C12H14N2OS/c1-2-3-8-16-12-13-10-7-5-4-6-9(10)11(15)14-12/h4-7H,2-3,8H2,1H3,(H,13,14,15)
- InChI Key: CSRKFNCZGRRGHV-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2C(N1)=O)CCCC
Computed Properties
- Exact Mass: 234.08282
- Monoisotopic Mass: 234.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 41.46
4(3H)-Quinazolinone,2-(butylthio)- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
6956-60-1 (4(3H)-Quinazolinone,2-(butylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent